Cas no 767624-09-9 (C-(3-Chloro-4'-(trifluoromethoxy)biphenyl-4-yl)-methylamine)

• Product Name: C-(3-Chloro-4'-(trifluoromethoxy)biphenyl-4-yl)-methylamine
• CAS No: 767624-09-9
• MF: C₁₄H₁₁ClF₃NO
• MW: 301.69145321846
• CID: 4996907
• Update Time: 2025-05-22

C-(3-Chloro-4'-(trifluoromethoxy)biphenyl-4-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(3-Chloro-4'-(trifluoromethoxy)biphenyl-4-yl)-methylamine

• Inchi： 1S/C14H11ClF3NO/c15-13-7-10(1-2-11(13)8-19)9-3-5-12(6-4-9)20-14(16,17)18/h1-7H,8,19H2
• InChI Key： QQTWDQSBCQVRIU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 305
• XLogP3: 4.2
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on C-(3-Chloro-4'-(trifluoromethoxy)biphenyl-4-yl)-methylamine

Comprehensive Overview of C-(3-Chloro-4'-(trifluoromethoxy)biphenyl-4-yl)-methylamine (CAS No. 767624-09-9)

C-(3-Chloro-4'-(trifluoromethoxy)biphenyl-4-yl)-methylamine (CAS No. 767624-09-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the biphenyl family, characterized by its unique structural features, including a chloro substituent at the 3-position and a trifluoromethoxy group at the 4'-position. The presence of these functional groups enhances its reactivity and potential applications in various high-value industries.

The molecular formula of C-(3-Chloro-4'-(trifluoromethoxy)biphenyl-4-yl)-methylamine is C₁₄H₁₁ClF₃NO, with a molecular weight of 301.69 g/mol. Its structural complexity makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of drug candidates and agrochemicals. Researchers are particularly interested in its potential as a building block for molecules targeting central nervous system (CNS) disorders and pest control solutions.

One of the most searched questions related to this compound is: "What are the applications of C-(3-Chloro-4'-(trifluoromethoxy)biphenyl-4-yl)-methylamine in drug discovery?" The answer lies in its ability to act as a versatile intermediate. Its biphenyl core is a common motif in many FDA-approved drugs, and the addition of chloro and trifluoromethoxy groups can significantly alter the pharmacokinetic properties of resulting molecules. This makes it a hot topic in medicinal chemistry circles.

In the agrochemical sector, C-(3-Chloro-4'-(trifluoromethoxy)biphenyl-4-yl)-methylamine is being explored for its potential in developing new-generation pesticides and herbicides. The trifluoromethoxy group, in particular, is known to enhance the biological activity of many agrochemicals, making this compound a subject of intense research. With the growing demand for environmentally friendly pest control solutions, this compound's relevance is expected to rise in coming years.

The synthesis of C-(3-Chloro-4'-(trifluoromethoxy)biphenyl-4-yl)-methylamine typically involves multi-step organic reactions, including Suzuki coupling and reductive amination. These processes require careful optimization to achieve high yields and purity, which is why many researchers search for "optimized synthesis routes for CAS 767624-09-9". The compound's purity is crucial, especially when used in pharmaceutical applications, where even minor impurities can affect drug efficacy and safety.

From a market perspective, the demand for C-(3-Chloro-4'-(trifluoromethoxy)biphenyl-4-yl)-methylamine is steadily increasing, particularly in regions with strong pharmaceutical and agrochemical industries like North America, Europe, and parts of Asia. The compound's unique properties make it a valuable asset in custom synthesis and contract research organizations (CROs). Many companies are investing in scaling up its production to meet the growing demand from research institutions and industrial laboratories.

Quality control is another critical aspect when working with C-(3-Chloro-4'-(trifluoromethoxy)biphenyl-4-yl)-methylamine. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and identity. Researchers often search for "analytical methods for characterizing CAS 767624-09-9", highlighting the importance of robust quality assurance protocols when working with this compound.

The stability of C-(3-Chloro-4'-(trifluoromethoxy)biphenyl-4-yl)-methylamine under various conditions is another area of interest. Proper storage conditions, typically in a cool, dry environment away from light, are essential to maintain its integrity over time. This is particularly important for researchers who require the compound for long-term projects or those working in high-throughput screening environments.

In terms of regulatory status, while C-(3-Chloro-4'-(trifluoromethoxy)biphenyl-4-yl)-methylamine itself is not classified as hazardous under current regulations, researchers should always consult local guidelines when handling and disposing of this compound. Safety data sheets (SDS) provide comprehensive information about proper handling procedures, which is why searches for "SDS for CAS 767624-09-9" are common among laboratory personnel.

The future prospects for C-(3-Chloro-4'-(trifluoromethoxy)biphenyl-4-yl)-methylamine appear promising, with ongoing research exploring its potential in various applications. As the pharmaceutical industry continues to seek novel drug scaffolds and the agrochemical sector pursues more effective and sustainable solutions, this compound is likely to remain an important tool in chemical research and development.